Cas no 101020-62-6 (1H-Inden-2-ol,2,3-dihydro-1-(methylthio)-)
101020-62-6 structure
Product Name:1H-Inden-2-ol,2,3-dihydro-1-(methylthio)-
CAS No:101020-62-6
MF:C10H12OS
MW:180.266681671143
CID:185406
PubChem ID:127739
Update Time:2025-04-19
1H-Inden-2-ol,2,3-dihydro-1-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-2-ol,2,3-dihydro-1-(methylthio)-
- 1-methylsulfanyl-2,3-dihydro-1H-inden-2-ol
- 2-hydroxy-1-methylthioindane
- 1-(methylsulfanyl)-2,3-dihydro-1H-inden-2-ol
- 1H-Inden-2-ol, 2,3-dihydro-1-(methylthio)-
- DTXSID60905901
- 101020-62-6
-
- Inchi： 1S/C10H12OS/c1-12-10-8-5-3-2-4-7(8)6-9(10)11/h2-5,9-11H,6H2,1H3
- InChI Key： IXADDFRHAWPXPL-UHFFFAOYSA-N
- SMILES： S(C)C1C2C=CC=CC=2CC1O
Computed Properties
- Exact Mass: 180.06096
- Monoisotopic Mass: 180.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 45.5Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 324.4°Cat760mmHg
- Flash Point: 157.9°C
- Refractive Index: 1.623
- PSA: 20.23
- LogP: 2.00770
1H-Inden-2-ol,2,3-dihydro-1-(methylthio)- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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